
In-Depth Technical Guide to ETHYL 5H-
OCTAFLUOROPENTANOATE

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
ETHYL 5H-

OCTAFLUOROPENTANOATE

Cat. No.: B1333793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of ETHYL 5H-
OCTAFLUOROPENTANOATE, a fluorinated ester of significant interest in research and

development. This document details the molecular and physicochemical properties of the

compound, outlines a standard experimental protocol for its synthesis via Fischer esterification,

and discusses its potential applications, particularly in the realm of advanced materials science.

The information is curated to support professionals in chemistry and drug development in

understanding and utilizing this compound.

Compound Identification and Properties
ETHYL 5H-OCTAFLUOROPENTANOATE is a highly fluorinated organic compound. The

presence of eight fluorine atoms significantly influences its chemical and physical properties,

rendering it a subject of interest for various specialized applications.

Table 1: Physicochemical Data of ETHYL 5H-OCTAFLUOROPENTANOATE
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Property Value

Molecular Formula C7H6F8O2

Molecular Weight 274.11 g/mol

CAS Number 2795-50-8

Synonyms
Ethyl 2,2,3,3,4,4,5,5-octafluoropentanoate, Ethyl

5H-perfluoropentanoate

Boiling Point 141.2 °C at 760 mmHg

Density 1.458 g/cm³

Refractive Index 1.32

Experimental Protocol: Synthesis via Fischer
Esterification
The synthesis of ETHYL 5H-OCTAFLUOROPENTANOATE is typically achieved through the

Fischer esterification of 2,2,3,3,4,4,5,5-octafluoropentanoic acid with ethanol in the presence of

an acid catalyst. This method is a cornerstone of ester synthesis and can be adapted for the

preparation of this specific fluorinated ester.

Materials:

2,2,3,3,4,4,5,5-octafluoropentanoic acid

Anhydrous ethanol (absolute)

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Dichloromethane

Round-bottom flask
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Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask, dissolve 2,2,3,3,4,4,5,5-octafluoropentanoic

acid in an excess of anhydrous ethanol.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the stirred

solution.

Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle.

Maintain the reflux for several hours to drive the reaction to completion. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Workup: After cooling to room temperature, transfer the reaction mixture to a separatory

funnel.

Neutralization: Carefully add a saturated solution of sodium bicarbonate to neutralize the

acidic catalyst. Carbon dioxide evolution will be observed.

Extraction: Extract the aqueous layer with dichloromethane. Combine the organic layers.

Drying and Filtration: Dry the combined organic extracts over anhydrous magnesium sulfate,

and then filter to remove the drying agent.

Solvent Removal: Remove the solvent from the filtrate using a rotary evaporator to yield the

crude ETHYL 5H-OCTAFLUOROPENTANOATE.

Purification: The crude product can be further purified by distillation under reduced pressure

to obtain the final, high-purity product.
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Potential Applications
The unique properties imparted by the high degree of fluorination make ETHYL 5H-
OCTAFLUOROPENTANOATE a valuable compound in several areas of materials science.[1]

[2] While specific applications for this exact molecule are still under exploration, its

characteristics suggest its utility in the following areas:

Polymer Chemistry: It can be used as a monomer or an additive in the synthesis of

fluorinated polymers.[2] These polymers are known for their exceptional thermal stability,

chemical resistance, and low surface energy, making them suitable for high-performance

coatings, seals, and membranes.[2]

Surface Modification: The hydrophobic and oleophobic nature of fluorinated compounds

allows for their use in creating water- and oil-repellent surfaces.

Specialty Fluids: Its properties may make it suitable as a specialty solvent or a component in

heat transfer fluids or lubricants for demanding industrial environments.

Logical Workflow for Synthesis
The synthesis of ETHYL 5H-OCTAFLUOROPENTANOATE follows a logical progression from

starting materials to the final purified product. This workflow is a standard procedure in organic

synthesis.

2,2,3,3,4,4,5,5-Octafluoropentanoic Acid
+ Ethanol

+ H2SO4 (catalyst)

Fischer Esterification
(Reflux)

Neutralization (NaHCO3)
& Extraction (DCM)

Drying (MgSO4)
& Solvent Removal

ETHYL 5H-OCTAFLUOROPENTANOATE
(Purified)

Click to download full resolution via product page

Caption: Synthesis workflow for ETHYL 5H-OCTAFLUOROPENTANOATE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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